Cas no 2229200-62-6 (tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229200-62-6
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6212875
• PubChem ID: 165667158
• Update Time: 2025-06-11

tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate
• EN300-1903926
• 2229200-62-6

• Inchi： 1S/C16H32N2O2/c1-12-11-18(14(19)20-15(2,3)4)10-7-13(12)16(5,6)8-9-17/h12-13H,7-11,17H2,1-6H3
• InChI Key： CCTPHGODXHXSDV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2229200-62-6)

Tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2229200-62-6, is a derivative of piperidine and features a complex structure that makes it a promising candidate for various biological and chemical applications. The presence of both amino and carboxyl functional groups, along with its bulky tert-butyl substituent, contributes to its unique chemical properties and potential utility in drug design.

The structure of tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate is characterized by a piperidine ring substituted at the 3-position with a methyl group and at the 4-position with a chain that includes an amino group and a secondary amine derived from isobutylamine. This configuration imparts specific steric and electronic characteristics that are of great interest to medicinal chemists. The compound's ability to interact with biological targets in a precise manner makes it a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of piperidine-based compounds due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. Piperidines are known for their role as key motifs in many approved drugs, often contributing to binding affinity and selectivity. The specific modification of tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate enhances its potential as a pharmacophore, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of small molecule inhibitors targeting enzymes involved in metabolic pathways. For instance, studies have shown that piperidine derivatives can interact with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. The amino group in tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate provides a site for hydrogen bonding, which can be leveraged to enhance binding interactions with biological targets.

The carboxylate group at the 1-position of the piperidine ring adds another layer of functionality, allowing for further derivatization and customization. This feature is particularly useful in drug design, where modifications can be made to optimize solubility, bioavailability, and metabolic stability. The tert-butyl group at the 3-position introduces steric hindrance, which can help improve selectivity by reducing off-target interactions.

Recent research has highlighted the importance of understanding the three-dimensional structure of drug candidates to predict their biological activity accurately. Computational methods such as molecular docking and molecular dynamics simulations have been employed to study the interactions between tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate and potential target proteins. These studies have provided valuable insights into how the compound's structure influences its binding affinity and specificity.

In addition to its potential as an inhibitor, this compound has also been explored as a building block for more complex molecules. By incorporating it into larger scaffolds, researchers can create novel compounds with tailored properties for specific therapeutic applications. The versatility of tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate makes it a valuable asset in the pharmaceutical industry's arsenal of molecular tools.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the complex framework efficiently. The development of robust synthetic routes is crucial for scaling up production and making this compound accessible for further research and development.

The safety profile of tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate is another important consideration. While preliminary studies suggest that it exhibits good stability under various conditions, comprehensive toxicological evaluations are necessary before it can be considered for clinical use. These studies will help determine its safety margins and potential side effects, ensuring that it can be developed into a safe and effective therapeutic agent.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the development process and bring new treatments to patients more quickly.

In conclusion, tert-butyl 4-(4-amino-2-methylbutan-2-yl)-3-methylpiperidine-1-carboxylate (CAS No. 2229200-62-6) represents an exciting opportunity in pharmaceutical research. Its unique structure, combined with its potential biological activity, makes it a compelling candidate for further exploration. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutics that address unmet medical needs.